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Compound of Interest

Compound Name: Z-335 sodium

Cat. No.: B15569092 Get Quote

An extensive review of published scientific literature reveals a significant lack of accessible

data on a compound specifically identified as "Z-335 sodium." Searches for this term did not

yield specific research papers, clinical trials, or detailed pharmacological information that would

be necessary to conduct an independent validation and create a comprehensive comparison

guide as requested.

The publicly available information on "Z-335 sodium" is limited to a chemical entry, providing

its molecular formula (C18H17ClNO4S.Na) and structure, without any associated biological or

pharmacological data.[1]

It is crucial to distinguish "Z-335 sodium" from other substances with similar-sounding names

that appeared in the search results but are chemically and functionally distinct. These include:

PEG-3350 and Electrolytes: Several studies refer to a combination of polyethylene glycol

3350, sodium chloride, sodium bicarbonate, and potassium chloride.[2][3] This is a well-

documented osmotic laxative used for bowel preparation before colonoscopies.[2][3][4][5]

Clinical trials on this mixture focus on electrolyte changes, such as hyponatremia, and

efficacy of bowel cleansing.[4][6]

Zinc Finger Protein 335 (ZFP335): Research was also identified concerning a protein named

ZFP335. This protein is involved in the regulation of natural killer (NK) cell function in the

context of colorectal carcinoma and is linked to the JAK1/3 signaling pathway.[7] This is a

biological protein and is unrelated to the chemical compound "Z-335 sodium."
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Due to the absence of published research on the efficacy, safety, mechanism of action, and

experimental protocols for "Z-335 sodium," it is not possible to provide the requested

independent validation, comparison with alternatives, or detailed data presentation and

visualizations.

Researchers, scientists, and drug development professionals seeking information on "Z-335
sodium" may need to consult internal or proprietary databases, as the compound does not

appear to be the subject of publicly accessible scientific literature at this time. Without primary

research data, any attempt at a comparative analysis or pathway visualization would be

speculative and not based on validated scientific findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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